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Compound of Interest

Compound Name: Mdmb-chminaca, (+-)-

CAS No.: 1715016-78-6

Cat. No.: B15720891

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(±)-MDMB-CHMINACA, a potent synthetic cannabinoid, has emerged as a significant

compound of interest within the scientific and forensic communities. Its complex chemical

structure and profound physiological effects necessitate a thorough understanding of its

characterization. This technical guide provides a comprehensive overview of the analytical

methodologies employed in the elucidation of its structure, offering detailed experimental

protocols and data interpretation.
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Property Value

Formal Name
N-[[1-(cyclohexylmethyl)-1H-indazol-3-

yl]carbonyl]-3-methyl-L-valine, methyl ester[1][2]

Molecular Formula C₂₂H₃₁N₃O₃[1][2]

Formula Weight 385.5 g/mol [1][2]

CAS Number 1185888-32-7[1][2]

Spectroscopic and Spectrometric Data
The structural elucidation of (±)-MDMB-CHMINACA relies on a combination of powerful

analytical techniques. The data presented in the following tables are crucial for its

unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
¹H-NMR (400 MHz, CDCl₃) δ (ppm)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available in

search results

¹³C-NMR (100 MHz, CDCl₃) δ (ppm)

Chemical Shift (ppm) Assignment

Data not available in search results

Note: Specific ¹H and ¹³C NMR chemical shift data for (+/-)-MDMB-CHMINACA were not

available in the provided search results. The tables are provided as a template for data

presentation.

Mass Spectrometry (MS) Data
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Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation (m/z)

m/z Relative Intensity Proposed Fragment

145 Base Peak
Indazole-3-carboxamide

moiety

131 Major Indazole moiety

213 Major [M - C₅H₁₁NO₂]⁺

301 Minor [M - C₆H₁₂]⁺

357 Minor [M - CO]⁺

385 Molecular Ion [M]⁺

Note: The fragmentation pattern can vary slightly depending on the ionization method and

energy.

Fourier-Transform Infrared (FTIR) Spectroscopy Data
FTIR-ATR Peak Table (cm⁻¹)

Wavenumber (cm⁻¹) Functional Group Assignment

~3300 N-H Stretch (Amide)

~2925, ~2850 C-H Stretch (Aliphatic)

~1740 C=O Stretch (Ester)

~1650 C=O Stretch (Amide I)

~1540 N-H Bend (Amide II)

~1450 C-H Bend (Alkyl)

~750 C-H Bend (Aromatic)

Note: These are characteristic absorption bands for the functional groups present in MDMB-

CHMINACA. The exact peak positions may vary.
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Experimental Protocols
Detailed methodologies are essential for the reproducible and accurate analysis of (±)-MDMB-

CHMINACA.

Synthesis of (±)-MDMB-CHMINACA
The synthesis of MDMB-CHMINACA typically involves a multi-step process:

N-Alkylation of Indazole-3-carboxylic acid: 1H-indazole-3-carboxylic acid is reacted with

(bromomethyl)cyclohexane in the presence of a base such as sodium hydride (NaH) in a

suitable solvent like dimethylformamide (DMF) to yield 1-(cyclohexylmethyl)-1H-indazole-3-

carboxylic acid.

Amide Coupling: The resulting carboxylic acid is then coupled with the methyl ester of L-tert-

leucine (3-methyl-L-valine methyl ester) using a coupling agent such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC) and a

catalyst like 4-Dimethylaminopyridine (DMAP) in an appropriate solvent (e.g.,

dichloromethane) to afford the final product, MDMB-CHMINACA.

Step 1: N-Alkylation

Step 2: Amide Coupling

1H-indazole-3-carboxylic acid

1-(Cyclohexylmethyl)-1H-
indazole-3-carboxylic acid

NaH, DMF

(Bromomethyl)cyclohexane

(±)-MDMB-CHMINACA

EDC, DMAP, DCM

L-tert-leucine methyl ester
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Synthesis workflow for (±)-MDMB-CHMINACA.

Analytical Instrumentation and Procedures
Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A few milligrams of the analyte are dissolved in a deuterated solvent

such as chloroform-d (CDCl₃) in an NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire

¹H and ¹³C NMR spectra.

Data Acquisition: Standard pulse sequences are employed. For ¹H NMR, a sufficient number

of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of

scans is typically required due to the lower natural abundance of the ¹³C isotope.

Data Processing: The resulting free induction decays (FIDs) are Fourier transformed, and the

spectra are phase and baseline corrected. Chemical shifts are referenced to the residual

solvent peak.

Sample Dissolution
(CDCl₃)

¹H and ¹³C NMR
Acquisition (400 MHz)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Multiplicity)
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General workflow for NMR analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent

like methanol or acetonitrile.

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. The GC is

equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

GC Conditions: The injector and transfer line temperatures are set appropriately (e.g., 250-

280 °C). A temperature program is used for the oven to ensure good separation of the

analyte from any impurities. Helium is typically used as the carrier gas.

MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode. Data is

acquired in full scan mode to obtain the fragmentation pattern.

Data Analysis: The retention time and mass spectrum of the analyte are compared with a

reference standard or library data for identification.

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, a small amount of the

solid sample is placed directly on the ATR crystal.

Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used.

Data Acquisition: The spectrum is typically recorded over the mid-infrared range (e.g., 4000-

400 cm⁻¹) with a sufficient number of scans to achieve a good signal-to-noise ratio. A

background spectrum of the clean ATR crystal is collected and subtracted from the sample

spectrum.

Data Analysis: The positions and shapes of the absorption bands are analyzed to identify the

functional groups present in the molecule.
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(±)-MDMB-CHMINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-

protein coupled receptor (GPCR). Its activation initiates a cascade of intracellular signaling

events.

Upon binding of (±)-MDMB-CHMINACA to the CB1 receptor, the associated heterotrimeric G-

protein (Gi/o) is activated. The Gα subunit dissociates from the Gβγ dimer. The activated Gαi/o

subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels. The Gβγ subunit can modulate ion channels, such as inhibiting

voltage-gated calcium channels and activating G-protein-coupled inwardly rectifying potassium

(GIRK) channels.

Furthermore, prolonged receptor activation can lead to phosphorylation of the receptor by G-

protein-coupled receptor kinases (GRKs). This promotes the binding of β-arrestin proteins,

which uncouples the receptor from G-proteins (desensitization) and can initiate a separate G-

protein-independent signaling cascade, including activation of the mitogen-activated protein

kinase (MAPK) pathway.
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CB1 receptor signaling activated by (±)-MDMB-CHMINACA.
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Conclusion
The structural elucidation of (±)-MDMB-CHMINACA is a critical task that requires a multi-

faceted analytical approach. This guide has outlined the key spectroscopic and spectrometric

techniques, provided detailed experimental protocols, and illustrated the relevant signaling

pathways. The comprehensive data and methodologies presented herein serve as a valuable

resource for researchers, scientists, and drug development professionals working with this and

other novel psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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